N-[3-[1-(1-methoxycyclopentyl)ethylamino]propyl]thiophene-2-carboxamide

• IUPAC Name: N-[3-[1-(1-methoxycyclopentyl)ethylamino]propyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H26N2O2S/c1-13(16(20-2)8-3-4-9-16)17-10-6-11-18-15(19)14-7-5-12-21-14/h5,7,12-13,17H,3-4,6,8-11H2,1-2H3,(H,18,19)
• InChI Key: KCSIGSUISGOORC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1(CCCC1)OC)NCCCNC(=O)C2=CC=CS2
• Molecular Formula: C16H26N2O2S
• Molecular Weight: 310.5 g/mol

Description

N-[3-[1-(1-methoxycyclopentyl)ethylamino]propyl]thiophene-2-carboxamide is a synthetic compound that belongs to the class of thiophene derivatives. Thiophene derivatives are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science due to their unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-[1-(1-methoxycyclopentyl)ethylamino]propyl]thiophene-2-carboxamide typically involves the reaction of thiophene-2-carboxylic acid with 3-[1-(1-methoxycyclopentyl)ethylamino]propylamine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-[3-[1-(1-methoxycyclopentyl)ethylamino]propyl]thiophene-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to modify the functional groups attached to the thiophene ring.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the thiophene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the thiophene ring can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the thiophene ring.

Scientific Research Applications

N-[3-[1-(1-methoxycyclopentyl)ethylamino]propyl]thiophene-2-carboxamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of advanced materials, such as organic semiconductors and photovoltaic cells.

Mechanism of Action

The mechanism of action of N-[3-[1-(1-methoxycyclopentyl)ethylamino]propyl]thiophene-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Benzo[b]thiophene-2-carboxamide derivatives: These compounds share a similar thiophene core structure and have been studied for their STING-agonistic activity.

Indole derivatives: Indole derivatives possess a similar aromatic structure and exhibit diverse biological activities.

Uniqueness

N-[3-[1-(1-methoxycyclopentyl)ethylamino]propyl]thiophene-2-carboxamide is unique due to its specific functional groups and structural features, which confer distinct chemical and biological properties